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Compound of Interest

Compound Name: Potassium 4-chlorobenzoate

Cat. No.: B8371241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information
4-Chlorobenzoic acid potassium salt is the potassium salt of the organochlorine compound 4-

chlorobenzoic acid. It is a white solid that is soluble in water. While much of the available data

pertains to its parent acid, this guide consolidates the known information on the potassium salt

and provides relevant context from the acid for a comprehensive understanding.

Table 1: Physicochemical Properties
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Property Value Source(s)

Molecular Formula C₇H₄ClKO₂ [1]

Molecular Weight 194.65 g/mol [1]

Appearance White solid [2]

Melting Point Data not available

Boiling Point Data not available

Solubility

Soluble in water. The parent

acid is freely soluble in alcohol

and ether.[3][4]

pKa (of parent acid) ~3.98 [5]

CAS Number

Not explicitly found for the

potassium salt in searches.

The CAS for the parent acid is

74-11-3.

Synthesis and Characterization
Experimental Protocol: Synthesis of 4-Chlorobenzoic
Acid Potassium Salt
A documented method for the synthesis of potassium 4-chlorobenzoate involves the

hydrolysis of methyl 4-chlorobenzoate.[2]

Materials:

Methyl 4-chlorobenzoate

Potassium trimethylsilanolate

Dry ether

Procedure:
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Combine methyl 4-chlorobenzoate (13.65 g, 80 mmol) and potassium trimethylsilanolate

(10.26 g, 80 mmol) in dry ether (500 mL).

Allow the reaction to proceed for 4 hours.

Isolate the resulting white solid, potassium 4-chlorobenzoate. The reported yield is 84%

(13.1 g).[2]

A more traditional approach involves the neutralization of 4-chlorobenzoic acid with a

potassium base, such as potassium hydroxide, in an appropriate solvent.

Workflow for Synthesis and Purification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8371241?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/bumetanide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8371241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Purification

4-Chlorobenzoic Acid

Reaction Vessel

Potassium Hydroxide Solvent (e.g., Water/Ethanol)

Filtration

Reaction Mixture

Washing with Solvent

Drying

Crystallization (Optional)

Potassium 4-chlorobenzoate

Pure Product
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4-Chlorobenzoic Acid

Chlorosulfonation

4-Chloro-3-chlorosulfonylbenzoic acid

Nitration

4-Chloro-3-chlorosulfonyl-5-nitrobenzoic acid

Ammonolysis

5-Aminosulfonyl-4-chloro-3-nitrobenzoic acid

Phenoxylation

5-Aminosulfonyl-3-nitro-4-phenoxybenzoic acid

Nitro Reduction

3-Amino-5-aminosulfonyl-4-phenoxybenzoic acid

Butylation

Bumetanide

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8371241?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8371241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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